N~1~-(3-acetylphenyl)-N~2~-(2-naphthylsulfonyl)alaninamide

• IUPAC Name: N-(3-acetylphenyl)-2-(naphthalen-2-ylsulfonylamino)propanamide
• InChI: InChI=1S/C21H20N2O4S/c1-14(21(25)22-19-9-5-8-17(12-19)15(2)24)23-28(26,27)20-11-10-16-6-3-4-7-18(16)13-20/h3-14,23H,1-2H3,(H,22,25)
• InChI Key: BBYGROVXBDEHGU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC(=C1)C(=O)C)NS(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C21H20N2O4S
• Molecular Weight: 396.5 g/mol

Description

N-1-(3-acetylphenyl)-N-2-(2-naphthylsulfonyl)alaninamide, also known as ANA-12, is a small molecule that has been extensively studied for its potential use in treating various neurological and psychiatric disorders. ANA-12 is a selective inhibitor of TrkB receptor, which is involved in the regulation of synaptic plasticity, neuronal survival, and neurogenesis.

Mechanism of Action

N~1~-(3-acetylphenyl)-N~2~-(2-naphthylsulfonyl)alaninamide is a selective inhibitor of TrkB receptor, which is a member of the neurotrophin receptor family. TrkB receptor is activated by brain-derived neurotrophic factor (BDNF), which is a neurotrophic factor that plays a critical role in the regulation of synaptic plasticity, neuronal survival, and neurogenesis. By inhibiting TrkB receptor, N~1~-(3-acetylphenyl)-N~2~-(2-naphthylsulfonyl)alaninamide blocks the downstream signaling pathways that are involved in these processes.
Biochemical and Physiological Effects:
N~1~-(3-acetylphenyl)-N~2~-(2-naphthylsulfonyl)alaninamide has been shown to improve synaptic plasticity, enhance neurogenesis, and reduce depressive-like behaviors in animal models of depression. N~1~-(3-acetylphenyl)-N~2~-(2-naphthylsulfonyl)alaninamide has also been shown to reduce anxiety-like behaviors and prevent relapse to cocaine-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

N~1~-(3-acetylphenyl)-N~2~-(2-naphthylsulfonyl)alaninamide is a small molecule that can be easily synthesized and administered to animals. N~1~-(3-acetylphenyl)-N~2~-(2-naphthylsulfonyl)alaninamide has been shown to have a good safety profile and does not produce any significant side effects. However, N~1~-(3-acetylphenyl)-N~2~-(2-naphthylsulfonyl)alaninamide is a selective inhibitor of TrkB receptor, which means that it may not be effective in treating all neurological and psychiatric disorders.

Future Directions

There are several future directions for research on N~1~-(3-acetylphenyl)-N~2~-(2-naphthylsulfonyl)alaninamide. One area of research is to investigate the potential use of N~1~-(3-acetylphenyl)-N~2~-(2-naphthylsulfonyl)alaninamide in treating other neurological and psychiatric disorders, such as schizophrenia and Alzheimer's disease. Another area of research is to develop more potent and selective inhibitors of TrkB receptor that can be used in clinical settings. Additionally, further studies are needed to investigate the long-term effects of N~1~-(3-acetylphenyl)-N~2~-(2-naphthylsulfonyl)alaninamide on synaptic plasticity, neurogenesis, and behavior.

Scientific Research Applications

N~1~-(3-acetylphenyl)-N~2~-(2-naphthylsulfonyl)alaninamide has been studied extensively for its potential use in treating various neurological and psychiatric disorders, including depression, anxiety, and addiction. N~1~-(3-acetylphenyl)-N~2~-(2-naphthylsulfonyl)alaninamide has been shown to improve synaptic plasticity, enhance neurogenesis, and reduce depressive-like behaviors in animal models of depression.